Cas no 2044834-79-7 (1-{4-(trifluoromethyl)phenylmethyl}piperazin-2-one hydrochloride)

1-{4-(Trifluoromethyl)phenylmethyl}piperazin-2-one hydrochloride is a synthetic organic compound featuring a piperazin-2-one core substituted with a 4-(trifluoromethyl)benzyl group, in its hydrochloride salt form. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry. The hydrochloride salt improves solubility and handling properties. This compound is particularly useful in pharmaceutical research for the development of bioactive molecules, including potential CNS agents or enzyme inhibitors, due to its structural versatility. Its well-defined chemical properties and stability under standard conditions make it suitable for scalable synthesis and further derivatization.
1-{4-(trifluoromethyl)phenylmethyl}piperazin-2-one hydrochloride structure
2044834-79-7 structure
Product Name:1-{4-(trifluoromethyl)phenylmethyl}piperazin-2-one hydrochloride
CAS No:2044834-79-7
MF:C12H14ClF3N2O
MW:294.700572490692
MDL:MFCD30487891
CID:4634604
PubChem ID:137698594
Update Time:2025-06-15

1-{4-(trifluoromethyl)phenylmethyl}piperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-{[4-(trifluoromethyl)phenyl]methyl}piperazin-2-one hydrochloride
    • 1-{4-(trifluoromethyl)phenylmethyl}piperazin-2-one hydrochloride
    • MDL: MFCD30487891
    • Inchi: 1S/C12H13F3N2O.ClH/c13-12(14,15)10-3-1-9(2-4-10)8-17-6-5-16-7-11(17)18;/h1-4,16H,5-8H2;1H
    • InChI Key: OPZMBLZJKOQDTR-UHFFFAOYSA-N
    • SMILES: C(N1CCNCC1=O)C1C=CC(C(F)(F)F)=CC=1.Cl

1-{4-(trifluoromethyl)phenylmethyl}piperazin-2-one hydrochloride Pricemore >>

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Additional information on 1-{4-(trifluoromethyl)phenylmethyl}piperazin-2-one hydrochloride

Research Brief on 1-{4-(trifluoromethyl)phenylmethyl}piperazin-2-one hydrochloride (CAS: 2044834-79-7)

1-{4-(trifluoromethyl)phenylmethyl}piperazin-2-one hydrochloride (CAS: 2044834-79-7) is a synthetic small molecule that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, featuring a piperazin-2-one scaffold with a trifluoromethylphenylmethyl substitution, represents an important structural motif in the development of novel therapeutic agents. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in various pharmacological applications.

Structural analysis reveals that the compound's unique chemical properties stem from its trifluoromethyl group, which enhances metabolic stability and membrane permeability - two critical factors in drug development. The hydrochloride salt form improves solubility and bioavailability, making it particularly suitable for pharmaceutical formulations. Researchers have investigated its potential as a building block for more complex molecules targeting central nervous system disorders, given the piperazine moiety's prevalence in neuroactive compounds.

Recent pharmacological studies (2022-2023) have demonstrated promising results for derivatives of this compound in in vitro models of neurological conditions. One study published in the Journal of Medicinal Chemistry reported significant activity as a modulator of specific neurotransmitter receptors, though the exact mechanism of action remains under investigation. The compound's pharmacokinetic profile shows moderate plasma protein binding and good blood-brain barrier penetration in preclinical models.

Synthetic routes to 1-{4-(trifluoromethyl)phenylmethyl}piperazin-2-one hydrochloride have been optimized in recent years, with several patents filed for improved production methods. A 2023 patent application describes a novel catalytic process that increases yield while reducing hazardous byproducts, addressing previous challenges in large-scale synthesis. These advancements have made the compound more accessible for both research and potential commercial applications.

Current research directions include exploring its potential in combination therapies and investigating structural modifications to enhance target specificity. Several pharmaceutical companies have included this compound in their drug discovery pipelines, particularly for conditions where modulation of monoaminergic systems is desired. However, comprehensive clinical data remains limited at this stage of development.

Future studies will need to address the compound's safety profile and potential off-target effects, as well as establish clear structure-activity relationships for its various derivatives. The growing body of research suggests that 1-{4-(trifluoromethyl)phenylmethyl}piperazin-2-one hydrochloride represents a versatile scaffold with significant potential in CNS drug development, warranting continued investigation.

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